Cas no 2228436-16-4 (2-(3,3-dimethylcyclohexyl)pyrrolidine)

• Product Name: 2-(3,3-dimethylcyclohexyl)pyrrolidine
• CAS No: 2228436-16-4
• MF: C₁₂H₂₃N
• MW: 181.31772351265
• CID: 6082796
• PubChem ID: 165867519
• Update Time: 2025-05-20

2-(3,3-dimethylcyclohexyl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 2-(3,3-dimethylcyclohexyl)pyrrolidine
• EN300-1727573
• 2228436-16-4

• Inchi： 1S/C12H23N/c1-12(2)7-3-5-10(9-12)11-6-4-8-13-11/h10-11,13H,3-9H2,1-2H3
• InChI Key： WMCYZTQFTCVEFH-UHFFFAOYSA-N
• SMILES： N1CCCC1C1CCCC(C)(C)C1

Computed Properties

• Exact Mass: 181.183049738g/mol
• Monoisotopic Mass: 181.183049738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 12Ų

Additional information on 2-(3,3-dimethylcyclohexyl)pyrrolidine

Introduction to 2-(3,3-dimethylcyclohexyl)pyrrolidine (CAS No: 2228436-16-4) and Its Emerging Applications in Chemical Biology

2-(3,3-dimethylcyclohexyl)pyrrolidine, identified by the chemical compound code CAS No: 2228436-16-4, represents a significant compound in the realm of chemical biology and pharmaceutical research. This compound, characterized by its unique structural framework comprising a dimethylcyclohexyl side chain attached to a pyrrolidine core, has garnered attention due to its versatile pharmacological properties and potential applications in drug discovery. The structural motif of this molecule not only contributes to its stability but also enhances its solubility and bioavailability, making it an attractive candidate for further exploration in medicinal chemistry.

The pyrrolidine ring is a well-documented scaffold in the pharmaceutical industry, known for its ability to mimic natural amino acid structures and interact with biological targets. The introduction of a bulky dimethylcyclohexyl group at the 3-position of the pyrrolidine ring introduces steric hindrance, which can be strategically exploited to modulate binding affinity and selectivity. This structural feature has been leveraged in the design of novel ligands targeting various therapeutic pathways, including enzyme inhibition and receptor modulation.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of 2-(3,3-dimethylcyclohexyl)pyrrolidine with biological targets with high precision. These studies have highlighted its potential as a scaffold for developing small-molecule inhibitors with high specificity. For instance, computational studies suggest that this compound may exhibit inhibitory activity against certain kinases and proteases, which are implicated in various diseases such as cancer and inflammatory disorders. The steric bulk provided by the dimethylcyclohexyl group helps in optimizing the binding pocket interactions, thereby enhancing the compound's efficacy.

In vitro experiments have further validated these predictions. Researchers have synthesized derivatives of 2-(3,3-dimethylcyclohexyl)pyrrolidine and evaluated their biological activity. Preliminary results indicate that certain derivatives exhibit promising inhibitory effects on target enzymes with minimal off-target effects. This aligns with the growing trend in drug development towards designing molecules with high target specificity and reduced side effects. The structural rigidity introduced by the cycloalkyl group also contributes to improved metabolic stability, a crucial factor for drug candidates intended for clinical use.

The synthesis of 2-(3,3-dimethylcyclohexyl)pyrrolidine involves multi-step organic reactions that showcase the ingenuity of synthetic chemists. The process typically starts from readily available precursors such as 1-bromooctane and cyclopentanone, which undergo sequential reactions including Grignard addition followed by elimination steps to form the pyrrolidine core. The introduction of the dimethylcyclohexyl group is achieved through subsequent alkylation reactions, ensuring regioselectivity and high yield. Advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions have been employed to streamline the synthesis and improve scalability.

The versatility of 2-(3,3-dimethylcyclohexyl)pyrrolidine extends beyond its role as an intermediate in drug synthesis. It has also been explored as a building block for designing novel materials with unique properties. For example, its ability to form stable complexes with metal ions has led to investigations into its potential applications in catalysis and material science. These studies are still in their early stages but hold promise for developing innovative solutions in industrial applications.

The growing interest in 2-(3,3-dimethylcyclohexyl)pyrrolidine underscores its significance as a pharmacophore in modern drug discovery. As research continues to uncover new therapeutic targets and mechanisms, compounds like this are expected to play a pivotal role in developing next-generation therapeutics. The combination of computational modeling, synthetic chemistry, and biological evaluation provides a robust framework for harnessing the full potential of this compound.

In conclusion,2-(3,3-dimethylcyclohexyl)pyrrolidine (CAS No: 2228436-16-4) stands out as a versatile and promising compound with diverse applications in chemical biology and pharmaceutical research. Its unique structural features offer strategic advantages in drug design, making it an invaluable asset for researchers striving to develop innovative treatments for various diseases. As scientific understanding progresses, it is anticipated that this compound will continue to contribute significantly to advancements in medicinal chemistry and beyond.